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Compound of Interest

Compound Name: Azido-PEG36-Boc

Cat. No.: B8106248

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Azido-PEG36-Boc, a heterobifunctional

polyethylene glycol (PEG) linker critical in the fields of bioconjugation, drug delivery, and

particularly in the synthesis of Proteolysis Targeting Chimeras (PROTACs).

Core Properties and Specifications
Azido-PEG36-Boc is a monodisperse PEG derivative featuring a terminal azide group and a

Boc-protected amine. The long PEG chain enhances solubility in aqueous media, a crucial

feature for biological applications. The azide and protected amine functionalities allow for

sequential and specific conjugation to other molecules.
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Property Data

Molecular Formula C79H157N3O38

Molecular Weight 1757.09 g/mol

Purity Typically >95%

Solubility Soluble in Water, DMSO, DCM, DMF[1]

Storage Conditions -20°C[1][2][3][4]

Appearance White to off-white solid or viscous oil

Applications in Research and Drug Development
The primary application of Azido-PEG36-Boc is as a linker in the construction of PROTACs.

PROTACs are novel therapeutic agents that co-opt the cell's natural protein degradation

machinery to eliminate specific target proteins involved in disease.

The Azido-PEG36-Boc linker serves to connect a ligand that binds to the target protein of

interest with a ligand for an E3 ubiquitin ligase. This proximity induces the ubiquitination and

subsequent proteasomal degradation of the target protein. The azide group of the linker is

typically utilized in "click chemistry," specifically the Copper(I)-Catalyzed Azide-Alkyne

Cycloaddition (CuAAC), to attach one of the ligands. The Boc-protected amine, after

deprotection, can be coupled to the other ligand via standard amide bond formation.

Experimental Protocols
The following are generalized protocols for the use of Azido-PEG36-Boc in the synthesis of a

PROTAC. Optimization may be required for specific substrates and ligands.

Protocol 1: Copper(I)-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
This protocol describes the conjugation of the azide group of Azido-PEG36-Boc to an alkyne-

functionalized molecule (e.g., a target protein ligand).

Materials:
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Azido-PEG36-Boc

Alkyne-functionalized molecule

Copper(II) sulfate (CuSO4)

Sodium ascorbate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper-chelating ligand

Solvent (e.g., DMSO, DMF, or a mixture of t-BuOH/H2O)

Procedure:

Dissolve Azido-PEG36-Boc and the alkyne-functionalized molecule in the chosen solvent.

In a separate vial, prepare a stock solution of CuSO4 in water.

In another vial, prepare a stock solution of the copper-chelating ligand (e.g., THPTA) in

water. The ligand to copper ratio is typically 5:1 to protect biomolecules.

Prepare a fresh stock solution of sodium ascorbate in water immediately before use.

To the reaction mixture of the azide and alkyne, add the CuSO4 solution, followed by the

ligand solution.

Initiate the reaction by adding the sodium ascorbate solution. The final concentration of

copper is typically in the range of 50-250 µM, and sodium ascorbate is usually 5-10 times the

concentration of copper.

Allow the reaction to proceed at room temperature for 1-4 hours. The progress can be

monitored by LC-MS.

Upon completion, the product can be purified by preparative HPLC or other suitable

chromatographic techniques.

Protocol 2: Boc Deprotection and Amide Coupling
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This protocol outlines the removal of the Boc protecting group and subsequent amide bond

formation with a carboxylic acid-functionalized molecule (e.g., an E3 ligase ligand).

Step 1: Boc Deprotection

Materials:

Product from CuAAC reaction (with Boc-protected amine)

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Procedure:

Dissolve the Boc-protected compound in DCM.

Add TFA (typically 20-50% v/v) to the solution at 0°C.

Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the reaction

by LC-MS.

Upon completion, concentrate the reaction mixture under reduced pressure to remove

excess TFA and DCM. The resulting amine salt is often used in the next step without further

purification.

Step 2: Amide Coupling

Materials:

Deprotected amine from the previous step

Carboxylic acid-functionalized molecule

Coupling agent (e.g., HATU, HBTU)

Base (e.g., DIPEA, triethylamine)

Anhydrous DMF
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Procedure:

Dissolve the carboxylic acid-functionalized molecule in anhydrous DMF.

Add the coupling agent (e.g., HATU, 1.2 equivalents) and the base (e.g., DIPEA, 3.0

equivalents) and stir for 15 minutes at room temperature to activate the carboxylic acid.

Add the deprotected amine to the reaction mixture.

Stir the reaction at room temperature overnight. Monitor the reaction progress by LC-MS.

Upon completion, the reaction mixture can be worked up by dilution with an organic solvent

and washing with aqueous solutions.

The final PROTAC product is purified by preparative HPLC.

Visualizing the Workflow
The following diagrams illustrate the key processes involving Azido-PEG36-Boc.
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Step 1: Click Chemistry

Step 2: Deprotection

Step 3: Amide Coupling
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Caption: PROTAC Synthesis Workflow using Azido-PEG36-Boc.
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Caption: Mechanism of Action of a PROTAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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